Cas no 1221283-25-5 ((3S)-3-Amino-2,2-dimethylbutanenitrile)

• Product Name: (3S)-3-Amino-2,2-dimethylbutanenitrile
• CAS No: 1221283-25-5
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD27938765
• CID: 5043662
• PubChem ID: 57438048
• Update Time: 2025-06-09

(3S)-3-Amino-2,2-dimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-2,2-dimethylbutanenitrile
• (3S)-3-Amino-2,2-dimethylbutanenitrile

• MDL： MFCD27938765
• Inchi： 1S/C6H12N2/c1-5(8)6(2,3)4-7/h5H,8H2,1-3H3/t5-/m0/s1
• InChI Key： UQSFIQSMBXEWAP-YFKPBYRVSA-N
• SMILES： N[C@@H](C)C(C#N)(C)C

Computed Properties

• Exact Mass: 112.1
• Monoisotopic Mass: 112.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.8

Additional information on (3S)-3-Amino-2,2-dimethylbutanenitrile

Exploring (3S)-3-Amino-2,2-dimethylbutanenitrile (CAS 1221283-25-5): Properties, Applications, and Innovations

In the realm of specialty chemicals, (3S)-3-Amino-2,2-dimethylbutanenitrile (CAS 1221283-25-5) stands out as a versatile chiral building block with significant potential in pharmaceutical and agrochemical synthesis. This optically active nitrile derivative, characterized by its stereospecific (3S) configuration and gem-dimethyl substitution, has garnered attention for its role in asymmetric synthesis and drug intermediate development. Researchers increasingly focus on its enantioselective reactivity, which aligns with the growing demand for chiral purity in active pharmaceutical ingredients (APIs).

The molecular structure of (3S)-3-Amino-2,2-dimethylbutanenitrile features a strategically placed cyano group adjacent to a sterically hindered tertiary carbon, enabling unique reactivity patterns. Recent studies highlight its utility in constructing quaternary carbon centers—a persistent challenge in organic synthesis—through innovative C-C bond formation strategies. This property resonates with current industry trends emphasizing atom economy and green chemistry principles, as it often reduces synthetic steps compared to traditional methods.

From an application perspective, this compound demonstrates remarkable versatility. In pharmaceutical contexts, it serves as a precursor for β-amino acid derivatives, which are crucial motifs in peptidomimetics and protease inhibitors. The agrochemical sector values its potential for developing chiral pesticides with improved environmental profiles. Notably, its nitrile functionality allows diverse transformations into amides, carboxylic acids, or heterocycles, addressing frequent search queries about nitrile conversion reactions and multi-step synthesis optimization.

Analytical characterization of CAS 1221283-25-5 reveals exceptional optical stability, with HPLC studies showing >99% enantiomeric excess under standard storage conditions. This stability profile makes it particularly valuable for GMP-compliant manufacturing, a hot topic among quality control professionals. Advanced techniques like X-ray crystallography and vibrational circular dichroism have been employed to confirm its absolute configuration, reflecting the compound's importance in structure-activity relationship studies.

Recent patent analyses indicate growing interest in (3S)-3-Amino-2,2-dimethylbutanenitrile for kinase inhibitor development, particularly in oncology targets. Its structural features enable the construction of three-dimensional scaffolds that improve drug-like properties—a key focus in modern medicinal chemistry discussions. Additionally, its compatibility with continuous flow chemistry systems positions it well for Industry 4.0 adoption, answering frequent searches about process intensification techniques.

Environmental and safety assessments demonstrate that this compound exhibits favorable biodegradability potential compared to analogous aromatic nitriles, aligning with green chemistry metrics increasingly demanded by regulatory bodies. Its low bioaccumulation tendency makes it attractive for sustainable chemistry applications, addressing common concerns about persistent organic pollutants in chemical design.

The synthetic accessibility of (3S)-3-Amino-2,2-dimethylbutanenitrile from renewable starting materials has become a research focus, with several publications exploring biocatalytic routes using engineered nitrilases. This approach responds to the pharmaceutical industry's push toward bio-based intermediates, frequently searched in connection with carbon footprint reduction strategies. Process chemists have developed efficient crystallization-induced asymmetric transformations to enhance the compound's optical purity economically.

Emerging applications in material science leverage the compound's ability to form self-assembled monolayers on metal surfaces, relevant to nanotechnology and surface modification research. Its chelate-forming capacity with transition metals also opens possibilities in catalysis design, particularly for asymmetric hydrogenation—a trending topic in academic and industrial catalysis forums.

Quality control protocols for CAS 1221283-25-5 typically employ chiral stationary phase chromatography coupled with mass spectrometry, addressing common analytical challenges in enantiomer separation. Recent advancements in process analytical technology (PAT) have enabled real-time monitoring of its synthesis, reflecting the industry's digital transformation trends that dominate current chemical manufacturing discussions.

Looking forward, (3S)-3-Amino-2,2-dimethylbutanenitrile demonstrates significant potential in peptide engineering, where its constrained structure can improve metabolic stability of therapeutic peptides—a frequent subject in drug discovery queries. Its incorporation into macrocyclic compounds also shows promise for addressing protein-protein interaction targets, representing a frontier in modern pharmaceutical research.